Cas no 112257-60-0 (1-(triphenylmethyl)piperidin-4-one)

• Product Name: 1-(triphenylmethyl)piperidin-4-one
• CAS No: 112257-60-0
• MF: C₂₄H₂₃NO
• MW: 341.445526361465
• MDL: MFCD01108849
• CID: 1029342
• PubChem ID: 2748414
• Update Time: 2025-10-24

1-(triphenylmethyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Tritylpiperidin-4-one
• 1-Triphenylmethylpiperidin-4-one
• 1-Triphenylmethyl-4-piperidone
• 1-(triphenylmethyl)piperidin-4-one
• 1-(triphenylmethyl)piperidine-4-one
• 1-triphenylmethylpiperidine-4-one
• 4-Piperidinone, 1-(triphenylmethyl)-
• AC1MCOBP
• ACMC-20mfvt
• AK136305
• CTK0D2240
• N-triphenylmethyl-4-piperidone
• N-trityl-4-piperidone
• SureCN3744280
• SCHEMBL3744280
• DB-201950
• CS-0142083
• DTXSID10372725
• 112257-60-0
• 1-TRITYL-4-PIPERIDINONE
• AMY2940
• 1-(Triphenylmethyl)-4-piperidinone; 1-(Triphenylmethyl)piperidin-4-one; 1-Triphenylmethyl-4-piperidone
• AKOS004903895
• TTWLMWSWSQUXDB-UHFFFAOYSA-N
• MFCD01108849
• SY124047
• AS-40324

• MDL： MFCD01108849
• Inchi： 1S/C24H23NO/c26-23-16-18-25(19-17-23)24(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-15H,16-19H2
• InChI Key： TTWLMWSWSQUXDB-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 341.17809
• Monoisotopic Mass: 341.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Melting Point: >200 °C
• Boiling Point: 470.5±40.0 °C(Predicted)
• PSA: 20.31
• LogP: 4.58130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 1-(triphenylmethyl)piperidin-4-one

1-(Triphenylmethyl)piperidin-4-one (CAS No. 112257-60-0): A Comprehensive Overview

1-(Triphenylmethyl)piperidin-4-one, also known by its CAS number 112257-60-0, is a significant compound in the field of medicinal chemistry and organic synthesis. This compound is characterized by its unique structure, which combines a triphenylmethyl group with a piperidinone framework. The triphenylmethyl group, often referred to as the trityl group, is a versatile protecting group in organic synthesis due to its stability under various reaction conditions and ease of removal.

The chemical structure of 1-(Triphenylmethyl)piperidin-4-one consists of a piperidinone ring with a trityl group attached at the 1-position. This configuration imparts specific properties that make it valuable in various synthetic routes and pharmaceutical applications. The piperidinone ring is a common motif in bioactive molecules, often found in natural products and synthetic drugs due to its ability to form hydrogen bonds and participate in π-π interactions.

In recent years, 1-(Triphenylmethyl)piperidin-4-one has gained attention for its potential in the development of novel therapeutic agents. One of the key areas of research involves its use as an intermediate in the synthesis of compounds with neuroprotective properties. Studies have shown that derivatives of this compound can exhibit potent neuroprotective effects, making them promising candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The stability and reactivity of the trityl group in 1-(Triphenylmethyl)piperidin-4-one make it an ideal protecting group for functional groups that are sensitive to harsh reaction conditions. This property is particularly useful in multistep syntheses where the protection and deprotection of functional groups are critical steps. For instance, the trityl group can be selectively removed using mild acidic conditions, allowing for precise control over the timing and sequence of reactions.

Beyond its role as a protecting group, 1-(Triphenylmethyl)piperidin-4-one has also been explored for its potential as a scaffold in drug discovery. The piperidinone ring provides a rigid framework that can be functionalized with various substituents to modulate biological activity. Recent studies have demonstrated that derivatives of this compound can exhibit selective binding to specific protein targets, making them valuable leads for drug development.

In the context of medicinal chemistry, the versatility of 1-(Triphenylmethyl)piperidin-4-one has been leveraged to design compounds with improved pharmacokinetic properties. For example, researchers have synthesized derivatives with enhanced solubility and bioavailability, which are crucial factors for effective drug delivery. These derivatives have shown promise in preclinical studies, highlighting their potential for further development into therapeutic agents.

The synthesis of 1-(Triphenylmethyl)piperidin-4-one typically involves the reaction of piperidin-4-one with triphenylmethanol under appropriate conditions. The choice of solvent and catalyst can significantly influence the yield and purity of the product. Advanced synthetic methods, such as transition-metal-catalyzed reactions and microwave-assisted synthesis, have been employed to optimize the synthesis process and improve efficiency.

In addition to its applications in drug discovery, 1-(Triphenylmethyl)piperidin-4-one has found use in other areas of chemical research. For instance, it has been utilized as a building block in the construction of complex organic molecules with diverse functionalities. The ability to introduce multiple substituents at different positions on the piperidinone ring allows for the creation of a wide range of structurally diverse compounds.

The physical properties of 1-(Triphenylmethyl)piperidin-4-one, such as its melting point, boiling point, and solubility, are important considerations for both synthetic chemists and pharmaceutical scientists. These properties can affect the ease of handling and processing during large-scale synthesis and purification. Recent advancements in analytical techniques have enabled more precise determination of these properties, facilitating better control over the quality and consistency of the final product.

In conclusion, 1-(Triphenylmethyl)piperidin-4-one (CAS No. 112257-60-0) is a multifaceted compound with significant potential in various areas of chemical research and pharmaceutical development. Its unique structural features make it an invaluable tool in organic synthesis, while its biological activity suggests promising applications in drug discovery. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.